Particle Size Distribution Model Fitting and Goodness-of-Fit Evaluation
Chemical Engineering & Technology Pub Date: 2023-07-07 DOI: 10.1002/ceat.202200417
Abstract
Six mathematical models were selected for the fitting and regression of the particle size distribution (PSD) of (α,Z)-2-amino-α-(methoxyimino)-4-thiazole-ethanethioic acid S-2-benzothiazolyl ester (MAEM). The goodness-of-fit was evaluated by comparing the evaluation indexes such as R2, Akaike's information criterion (AIC), and root mean square error (RMSE). The top three selected models were further applied and compared for the PSD of MAEM produced under two different stirring speeds with distinct differences in regression coefficients. In addition, FBRM monitored the particle number trends on a lab scale under these stirring speeds. Finally, a feasible reaction mechanism was presented in which the dissolution of reactants was the rate-controlling step which could explain the significant influence on stirring speed.Recommended Literature
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